Cas no 1097801-74-5 (2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid)

• Product Name: 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid
• CAS No: 1097801-74-5
• MF: C₁₅H₁₀Cl₂N₂O₂
• MW: 321.158101558685
• CID: 5166621
• Update Time: 2025-05-24

2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid
• 2-[2-(2,3-dichlorophenyl)benzimidazol-1-yl]acetic acid
• Z394627320
• 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]aceticacid

• Inchi： 1S/C15H10Cl2N2O2/c16-10-5-3-4-9(14(10)17)15-18-11-6-1-2-7-12(11)19(15)8-13(20)21/h1-7H,8H2,(H,20,21)
• InChI Key： PSKJEMKESYNBRO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=NC2C=CC=CC=2N1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid

Comprehensive Overview of 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid (CAS No. 1097801-74-5)

The compound 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid, with the CAS number 1097801-74-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodiazole core linked to a dichlorophenyl group and an acetic acid moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds like 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid has surged due to their role in treating chronic diseases such as cancer, inflammation, and metabolic disorders. This compound’s molecular weight and lipophilicity are critical parameters for drug formulation, often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) properties. Its synthetic route and purity standards are also frequently queried in academic and industrial settings, reflecting its importance in high-throughput screening assays.

The benzodiazole scaffold in CAS 1097801-74-5 is a hotspot for medicinal chemists, as it mimics bioactive motifs found in FDA-approved drugs. Users often search for "benzodiazole derivatives in drug design" or "dichlorophenyl moiety effects on potency," highlighting the compound’s relevance. Additionally, its acetic acid tail offers opportunities for prodrug development, a trending topic in pharmacokinetic optimization. These features position the compound as a promising candidate for structure-activity relationship (SAR) studies.

From a technical perspective, 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid is often analyzed via HPLC and LC-MS to ensure batch consistency, a common requirement in GMP-compliant synthesis. Questions about its solubility in aqueous buffers or stability under various pH conditions are prevalent in research communities, underscoring its practical challenges. The compound’s crystallographic data and hydrogen-bonding patterns are also of interest for computational chemists working on molecular docking simulations.

Environmental and regulatory considerations further elevate the profile of CAS 1097801-74-5. With growing emphasis on green chemistry, researchers explore eco-friendly synthetic methods for such intermediates. Searches like "sustainable synthesis of benzodiazoles" or "biodegradable acetic acid derivatives" reflect this shift. Moreover, the compound’s patent landscape and therapeutic indications are frequently analyzed to identify commercial opportunities in the biopharmaceutical sector.

In conclusion, 2-[2-(2,3-dichlorophenyl)-1H-1,3-benzodiazol-1-yl]acetic acid represents a convergence of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to material science—coupled with its alignment with industry trends like personalized medicine and sustainable synthesis, ensure its continued relevance. As research advances, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.